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Compound Focus: Aluminum citrate

CAS No.: 813-92-3

Cat. No.: S584411

The table below summarizes the available quantitative data and key characteristics of aluminum citrate

relevant to its solubility in aqueous solutions.

Property Description / Value Context & Conditions
General Water Dissolves slowly in cold Describes the basic dissolution behavior.
Solubility water, soluble in hot water

[1] [2].
Solubility in Forms a “clear," "stable," Indicates the formation of a true solution rather
Aqueous Medium "aqueous solution" [3]. than a suspension.
Critical Parameter: Mole ratio of citrate/Al = Prevents particle formation under high hydrolysis
Citrate to Aluminum 0.8 [4]. (OH/AI = 3.29). Lower ratios slow but do not
Ratio prevent particle nucleation and growth [4].
Critical Parameter: Solution formation requires A patent specifies adjusting pH to 6.5 to 7.5
pH pH adjustment [3]. using ammonium or alkali metal hydroxides to

obtain a clear solution [3].
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Property Description / Value Context & Conditions
Complexation & Interacts with soluble Citric acid can either protect particle surfaces
Speciation aluminum oxyhydroxides from dissolution or maintain cation solubility.

and insoluble particles [4]. Complexation eliminates polycation formation,
which are "seeds" for particle growth [4].

Bioavailability & Highly bioavailable; Its high solubility is linked to its significant
Excretion primary form of aluminum absorption and toxicity profile. Renal clearance is
excreted in urine [5]. likely in the form of aluminum citrate [5].

Detailed Experimental Protocols

The following methods, cited from patents and research, describe how to prepare stable aqueous solutions of

aluminum citrate.

Protocol 1: Preparation from Aluminum Chloride and Citric Acid

This method is adapted from a US patent for creating solutions used in cross-linking polymers [3].

e Step 1: Create Reactant Solutions

o Prepare an agueous solution of aluminum chloride hexahydrate (AICl3-6H20). The patent
example uses a 32% wiw (weight/weight) solution [3].
o Prepare an agueous solution of citric acid. The patent example uses a 50% wlw solution [3].

e Step 2: Mixing and pH Adjustment

o Slowly add the citric acid solution to the aluminum chloride solution with constant stirring.

o During addition, a thick, white slurry will form.

o Use ammonium hydroxide (NH4OH) or sodium hydroxide (NaOH) to adjust the pH of the
mixture. The critical range for forming a clear solution is between pH 6.5 and 7.5 [3].

o As pH increases, the slurry will dissolve into a clear, light yellow solution.

 Step 3: Final Processing (for solid product)
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o The clear solution can be dried (e.g., via drum drying) to produce a solid, amorphous, yellow
product identified as aluminum citrate [3].

Protocol 2: Investigating Solubility and Particle Formation

This methodology is based on research from Princeton University investigating aluminum speciation under

high pH conditions [4].

e Step 1: Solution Preparation and Titration

o Use a solution of aluminum chloride (AICI3) as the starting material.

o Titrate this solution with sodium hydroxide (NaOH (aq)) while introducing varying amounts of
citric acid.

o The study specifically investigated conditions of "high hydrolysis," defined as hydroxide ion to
aluminum ratios (OHI/AI) in excess of 2.46 mol/mol [4].

¢ Step 2: Control of Variables

o The key variable is the mole-to-mole ratio of citrate to aluminum, varied from zero to just
below 1.0 [4].

e Step 3: Monitoring and Analysis

o Quasi-elastic light scattering (QELS) is used to measure changes in the size of suspension
particles during titration [4].

o Solution NMR (?? Al NMR) is employed to detect the presence of large aluminum-containing
polycations, which act as seeds for particle formation. These are absent in solutions containing
citric acid [4].

Diagram: Aluminum Citrate Solubility Workflow

The following diagram illustrates the decision-making workflow and key transitions during the preparation

of an aluminum citrate solution, based on the experimental protocols.
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This workflow outlines the key steps and critical parameters for achieving a clear, stable aluminum citrate

solution based on patented methods and research [3] [4].

Important Considerations for Researchers

e Toxicology and Safety: Aluminum is a recognized neurotoxicant [5]. The high solubility and
bioavailability of aluminum citrate are key factors in its toxicity, especially for individuals with renal
impairment [5] [1]. The WHO has established a Provisional Tolerable Weekly Intake (PTWI) for
aluminum, with a pivotal study based on aluminum citrate administration [6].

¢ Information Gaps: The available public data does not provide a classic solubility curve (e.g.,
0/100mL vs. temperature) or a full pH-solubility profile. The information is often embedded in the
context of specific applications like polymer cross-linking [3] or environmental remediation [4].

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://www.smolecule.com/products/s584411?utm_src=pdf-body-img
https://www.smolecule.com/products/s584411?utm_src=pdf-body
https://patents.google.com/patent/US5559263A/en
https://www.princeton.edu/~cml/html/research/aluminum_remediation.html
https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/aluminum-citrate
https://www.smolecule.com/products/s584411?utm_src=pdf-body
https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/aluminum-citrate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4357827.htm
https://www.smolecule.com/products/s584411?utm_src=pdf-body
https://apps.who.int/food-additives-contaminants-jecfa-database/Home/Chemical/298
https://patents.google.com/patent/US5559263A/en
https://www.princeton.edu/~cml/html/research/aluminum_remediation.html
https://www.smolecule.com/products/s584411?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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